Cas no 1227465-58-8 (5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl Chloride)

5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride is a sulfonyl chloride derivative with a benzoxazole core structure. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides and other sulfur-containing derivatives. Its reactive sulfonyl chloride group enables efficient coupling with amines or alcohols, making it valuable for pharmaceutical and agrochemical applications. The benzoxazole moiety contributes to its stability and potential bioactivity. The product is typically characterized by high purity and consistent reactivity, ensuring reliable performance in synthetic workflows. Proper handling under anhydrous conditions is recommended due to its moisture-sensitive nature. Storage at low temperatures in a dry environment is advised to maintain stability.

5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl Chloride structure

1227465-58-8 structure

Product Name:5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl Chloride

CAS No:1227465-58-8

MF:C₈H₆ClNO₄S

MW:247.655539989471

MDL:MFCD16556154

CID:1088322

PubChem ID:51000376

Update Time:2025-10-29

5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride
- 5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride
- 5-methyl-2-oxo-3H-1,3-benzoxazole-6-sulfonyl chloride
- 6-Benzoxazolesulfonyl chloride, 2,3-dihydro-5-methyl-2-oxo-
- AS-47638
- F14740
- 5-Methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonylchloride
- 5-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride(SALTDATA: FREE)
- YXMVUZPGYIFYKM-UHFFFAOYSA-N
- DTXSID50679568
- ALBB-028773
- 2-Hydroxy-5-methyl-1,3-benzoxazole-6-sulfonyl chloride
- 1227465-58-8
- SCHEMBL15659712
- AKOS006332842
- MFCD16556154
- A921890
- 5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl Chloride
- MDL： MFCD16556154
- Inchi： 1S/C8H6ClNO4S/c1-4-2-5-6(14-8(11)10-5)3-7(4)15(9,12)13/h2-3H,1H3,(H,10,11)
- InChI Key： YXMVUZPGYIFYKM-UHFFFAOYSA-N
- SMILES： ClS(C1=CC2=C(C=C1C)NC(=O)O2)(=O)=O

Computed Properties

Exact Mass: 246.9706065g/mol
Monoisotopic Mass: 246.9706065g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 80.8Å²

5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl Chloride Pricemore >>

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Chemenu	CM276130-1g	5-Methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride	1227465-58-8	95%	1g	$347	2021-06-17
Fluorochem	063243-250mg	5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride	1227465-58-8	95%	250mg	￡122.00	2022-03-01
Fluorochem	063243-1g	5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride	1227465-58-8	95%	1g	￡232.00	2022-03-01
Fluorochem	063243-5g	5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride	1227465-58-8	95%	5g	￡744.00	2022-03-01
Chemenu	CM276130-1g	5-Methyl-2-oxo-2,3-dihydrobenzo[d]oxazole-6-sulfonyl chloride	1227465-58-8	95%	1g	$***	2023-04-03
abcr	AB265134-500 mg	5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride	1227465-58-8		500MG	€313.80	2022-06-11
abcr	AB265134-1 g	5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride; .	1227465-58-8		1g	€367.20	2023-04-26
abcr	AB265134-5 g	5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride	1227465-58-8		5g	€1,008.00	2022-06-11
eNovation Chemicals LLC	Y1238841-5g	5-methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl chloride	1227465-58-8	95%	5g	$1290	2023-09-04
TRC	B496455-50mg	5-Methyl-2-oxo-2,3-dihydro-1,3-benzoxazole-6-sulfonyl Chloride	1227465-58-8		50mg	$ 70.00	2022-06-07